Cas no 57005-83-1 (Propanoic acid, 3-(butylamino)-3-thioxo-, ethyl ester)

• Product name: Propanoic acid, 3-(butylamino)-3-thioxo-, ethyl ester
• CAS No: 57005-83-1
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 346950
• PubChem ID: 12215409

Propanoic acid, 3-(butylamino)-3-thioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(butylamino)-3-thioxo-, ethyl ester
• ethyl 3-(butylamino)-3-sulfanylidenepropanoate
• DTXSID50480833
• 57005-83-1

• Inchi： InChI=1S/C9H17NO2S/c1-3-5-6-10-8(13)7-9(11)12-4-2/h3-7H2,1-2H3,(H,10,13)
• InChI Key： LWFMWELAHRBFLT-UHFFFAOYSA-N
• SMILES： C(NC(=S)CC(OCC)=O)CCC

Computed Properties

• Exact Mass: 203.09811
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 38.33